Cas no 1805487-71-1 (Ethyl 4-bromo-3-cyano-2-methylbenzoate)

• Product Name: Ethyl 4-bromo-3-cyano-2-methylbenzoate
• CAS No: 1805487-71-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4796118
• Update Time: 2025-06-14

Ethyl 4-bromo-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-cyano-2-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-15-11(14)8-4-5-10(12)9(6-13)7(8)2/h4-5H,3H2,1-2H3
• InChI Key： QYYPSXHBMFGRKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromo-3-cyano-2-methylbenzoate

Comprehensive Overview of Ethyl 4-bromo-3-cyano-2-methylbenzoate (CAS No. 1805487-71-1)

Ethyl 4-bromo-3-cyano-2-methylbenzoate (CAS No. 1805487-71-1) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo substituent, a cyano group, and an ethyl ester functionality, makes it a versatile building block for modern chemical applications. Researchers and industries value this compound for its role in facilitating C-C coupling reactions and serving as a precursor for heterocyclic compounds.

In recent years, the demand for Ethyl 4-bromo-3-cyano-2-methylbenzoate has surged due to its relevance in drug discovery and crop protection formulations. With the growing emphasis on sustainable chemistry and green synthesis, this compound has garnered attention for its potential in reducing synthetic steps and minimizing waste. Its CAS No. 1805487-71-1 is frequently searched in academic databases and patent filings, reflecting its importance in cutting-edge research.

The compound’s cyano group enhances its reactivity in nucleophilic substitution reactions, while the bromo atom offers a strategic site for further functionalization via cross-coupling reactions such as Suzuki or Heck reactions. These properties align with the current trends in precision chemistry, where modular and efficient synthesis routes are prioritized. Laboratories focusing on high-throughput screening often incorporate this ester derivative due to its compatibility with automated synthesis platforms.

From an industrial perspective, Ethyl 4-bromo-3-cyano-2-methylbenzoate is pivotal in developing bioactive molecules with applications in oncology and central nervous system (CNS) disorders. Its structural motifs are recurrent in FDA-approved drugs, driving interest among medicinal chemists. Additionally, its role in agrochemical innovation—such as designing next-generation herbicides and insecticides—highlights its cross-sector relevance.

Quality control and scalability are critical considerations for manufacturers handling CAS No. 1805487-71-1. Advanced analytical techniques like HPLC and NMR spectroscopy ensure purity and consistency, addressing the stringent requirements of regulatory bodies. The compound’s stability under standard storage conditions further enhances its practicality for global supply chains.

In summary, Ethyl 4-bromo-3-cyano-2-methylbenzoate exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with its alignment with green chemistry principles, position it as a cornerstone in both academic and industrial settings. As research continues to explore its potential, this compound is poised to remain a focal point in the evolution of functional materials and life sciences.